Cas no 2034614-27-0 (4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile)

• Product Name: 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile
• CAS No: 2034614-27-0
• MF: C₁₇H₁₃FN₂OS
• MW: 312.361325979233
• CID: 5378075
• Update Time: 2025-09-28

4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile

• Inchi： 1S/C17H13FN2OS/c18-15-3-1-2-14(10-15)17-20(8-9-22-17)16(21)13-6-4-12(11-19)5-7-13/h1-7,10,17H,8-9H2
• InChI Key： AMZKWBZETQTBGY-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(N2CCSC2C2=CC=CC(F)=C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile

Research Briefing on 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile (CAS: 2034614-27-0)

4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile (CAS: 2034614-27-0) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazolidine scaffold and fluorophenyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile involves a multi-step process that includes the condensation of 3-fluorobenzaldehyde with cysteamine hydrochloride, followed by acylation with 4-cyanobenzoyl chloride. The compound's structural features, including the presence of a fluorine atom and a nitrile group, contribute to its enhanced binding affinity and metabolic stability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro and in vivo studies have demonstrated that 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile exhibits potent inhibitory activity against several disease-relevant targets. For instance, it has been shown to selectively inhibit the activity of certain kinases involved in inflammatory pathways, making it a potential therapeutic agent for autoimmune diseases. Additionally, its ability to disrupt PPIs has been investigated in the context of cancer therapy, where it has shown efficacy in blocking oncogenic signaling pathways.

Recent research has also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and moderate plasma half-life. These properties, combined with its low toxicity in animal models, suggest that 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile could be a viable candidate for further clinical development. However, additional studies are needed to fully elucidate its mechanism of action and optimize its therapeutic index.

In conclusion, 4-[2-(3-fluorophenyl)-1,3-thiazolidine-3-carbonyl]benzonitrile (CAS: 2034614-27-0) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features, combined with its potent biological activity, make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry communities. Future studies should focus on expanding its therapeutic potential and addressing any remaining challenges related to its development as a drug candidate.